Cas no 63969-36-8 (2,4-Cyclohexadien-1-one, 4-chloro-6-diazo-3-methyl-)

• Product Name: 2,4-Cyclohexadien-1-one, 4-chloro-6-diazo-3-methyl-
• CAS No: 63969-36-8
• MF: C₇H₅ClN₂O
• MW: 168.5804002285
• CID: 1665766
• PubChem ID: 71380641
• Update Time: 2025-04-21

2,4-Cyclohexadien-1-one, 4-chloro-6-diazo-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 2,4-Cyclohexadien-1-one, 4-chloro-6-diazo-3-methyl-
• 4-chloro-2-diazonio-5-methylphenolate
• 63969-36-8
• DTXSID50803144

• Inchi： 1S/C7H5ClN2O/c1-4-2-7(11)6(10-9)3-5(4)8/h2-3H,1H3
• InChI Key： UDXJHIKEMVSVML-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C)[O-])[N+]#N

Computed Properties

• Exact Mass: 168.00915
• Monoisotopic Mass: 168.0090405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 51.2Ų

Experimental Properties

• PSA: 53.47